Cas no 1708268-68-1 (4-Piperidin-4-yl-pyrimidine-5-carboxylic acid methyl ester)

• Product Name: 4-Piperidin-4-yl-pyrimidine-5-carboxylic acid methyl ester
• CAS No: 1708268-68-1
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• CID: 5152219
• Update Time: 2025-11-01

4-Piperidin-4-yl-pyrimidine-5-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Piperidin-4-yl-pyrimidine-5-carboxylic acid methyl ester

• Inchi： 1S/C11H15N3O2/c1-16-11(15)9-6-13-7-14-10(9)8-2-4-12-5-3-8/h6-8,12H,2-5H2,1H3
• InChI Key： DLROVKKZIOONPT-UHFFFAOYSA-N
• SMILES： C1=NC=C(C(OC)=O)C(C2CCNCC2)=N1

Additional information on 4-Piperidin-4-yl-pyrimidine-5-carboxylic acid methyl ester

Introduction to 4-Piperidin-4-yl-pyrimidine-5-carboxylic acid methyl ester (CAS No. 1708268-68-1)

4-Piperidin-4-yl-pyrimidine-5-carboxylic acid methyl ester (CAS No. 1708268-68-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrimidine and piperidine moieties, holds potential for various therapeutic applications, particularly in the development of novel drugs targeting neurological and inflammatory disorders.

The chemical structure of 4-Piperidin-4-yl-pyrimidine-5-carboxylic acid methyl ester is defined by a pyrimidine ring substituted with a piperidine group at the 4-position and a methyl ester group at the 5-position. This structural configuration imparts specific pharmacological properties, making it an attractive candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of 4-Piperidin-4-yl-pyrimidine-5-carboxylic acid methyl ester in modulating key biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 4-Piperidin-4-yl-pyrimidine-5-carboxylic acid methyl ester could be a valuable lead compound for developing new treatments for inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 4-Piperidin-4-yl-pyrimidine-5-carboxylic acid methyl ester has also shown promise in neurological research. Studies conducted at leading pharmaceutical companies have demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects. Specifically, it has been found to reduce oxidative stress and inhibit apoptosis in neuronal cells, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of 4-Piperidin-4-yl-pyrimidine-5-carboxylic acid methyl ester involves a series of well-defined chemical reactions, including the formation of the pyrimidine ring, the introduction of the piperidine moiety, and the esterification step. These synthetic pathways are well-documented in the literature and can be optimized for large-scale production, facilitating its use in preclinical and clinical studies.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-Piperidin-4-yl-pyrimidine-5-carboxylic acid methyl ester. Preliminary results from phase I trials have shown that the compound is well-tolerated by human subjects, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical evaluation in larger patient populations.

Beyond its therapeutic applications, 4-Piperidin-4-yl-pyrimidine-5-carboxylic acid methyl ester is also being explored as a tool compound in basic research. Its ability to selectively modulate specific biological pathways makes it a valuable reagent for studying cellular processes involved in inflammation and neurodegeneration. Researchers are using this compound to gain deeper insights into disease mechanisms and identify new therapeutic targets.

In conclusion, 4-Piperidin-4-yl-pyrimidine-5-carboxylic acid methyl ester (CAS No. 1708268-68-1) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it an attractive candidate for developing novel treatments for inflammatory and neurological disorders. Ongoing research continues to uncover new aspects of its biological activity, further solidifying its importance in the field.